Jasmolone

• CAS: 93221-50-2
• Molecular Formula: C11H16O2
• Molecular Weight: 180.24 g/mol
• InChI: InChI=1S/C11H16O2/c1-3-4-5-6-9-8(2)10(12)7-11(9)13/h4-5,10,12H,3,6-7H2,1-2H3/b5-4+
• InChIKey: SVRKACAGHUZSGU-SNAWJCMRSA-N

Jasmolone (CAS 93221-50-2): Core Chemical Identity and Procurement-Relevant Properties

Jasmolone (also designated as jasmololone or jasmololon, CAS 93221-50-2) is an irregular monoterpene with the molecular formula C11H16O2 and a molecular weight of 180.24 g/mol [1]. It is classified as a β-hydroxy ketone and a secondary alcohol, belonging to the cyclopentenolone structural family [2]. The compound exists as the (S)-jasmololone stereoisomer in its biologically active form, possessing one defined stereocenter and one E-configuration double bond in the pentenyl side chain [3]. Jasmolone serves as one of the three essential alcohol moieties (rethrolones) that combine with chrysanthemic acid and pyrethric acid to form the six insecticidal pyrethrin esters (jasmolin I and II) in Tanacetum cinerariifolium [4]. Unlike jasmonic acid—which functions as a phytohormone mediating stress responses and developmental signaling—jasmolone represents a downstream specialized metabolite with a distinct biosynthetic fate and functional role in plant chemical defense [5].

Pyrethrin biosynthesis pathway studies, especially jasmolin I/II engineering

TcGLIP GDSL lipase substrate specificity and enzyme mechanism research

Chiral natural product reference standard for analytical method development (GC-MS, LC-MS/MS)

Plant specialized metabolism investigation distinct from jasmonic acid signaling

• [1] PubChem. Jasmolone. Compound Summary, CID 5374699. National Center for Biotechnology Information. View Source
• [2] Wishart DS, et al. HMDB: Human Metabolome Database. Jasmolone (HMDB0030039). View Source
• [3] ChEBI. (Z,S)-jasmolone (CHEBI:143951). European Bioinformatics Institute. View Source
• [4] Wikipedia. Jasmolone. Wikimedia Foundation. View Source
• [5] Matsui R, Takiguchi K, Kuwata N, Oki K, Takahashi K, Matsuda K, Matsuura H. Jasmonic acid is not a biosynthetic intermediate to produce the pyrethrolone moiety in pyrethrin II. Scientific Reports. 2020;10:5898. View Source

Why Jasmolone Cannot Be Replaced by Jasmonic Acid, Methyl Jasmonate, or cis-Jasmone in Specialized Applications

Jasmolone occupies a distinct and non-interchangeable position within the jasmonate/oxylipin superfamily due to its unique dual identity: it functions as a structural building block for pyrethrin esters while lacking the phytohormonal signaling activity characteristic of jasmonic acid (JA) and methyl jasmonate (MeJA). Isotopic labeling studies have definitively demonstrated that the pyrethrolone moiety in pyrethrin II is derived from 12-oxo-phytodienoic acid (OPDA) and cis-jasmone, but notably NOT from methyl jasmonate or 3-oxo-2-(2'-[Z]-pentenyl)-cyclopentane-1-hexanoic acid [1]. This establishes that jasmonic acid is not a biosynthetic intermediate for jasmolone production, and conversely, jasmolone does not activate the canonical JA-Ile receptor (COI1-JAZ) signaling cascade required for jasmonate-mediated gene expression [2]. Furthermore, the broad-spectrum biological activities of jasmonic acid across multiple plant physiological assays (Eschscholzia elicitation, Bryonia tendril coiling, tomato senescence) contrast sharply with the narrower, specialized functional profile of compounds like jasmolone [3]. Procurement of jasmonic acid, methyl jasmonate, or cis-jasmone as substitutes for jasmolone in pyrethrin-related research, synthetic biology efforts, or enzyme inhibition studies would yield non-functional or misleading results due to fundamentally divergent molecular recognition determinants.

Biosynthetic precursor mismatch

Jasmonic acid and methyl jasmonate are not biosynthetic intermediates for jasmolone; the pathway irreversibly diverges at OPDA.

Functional signaling divergence

Jasmolone does not activate the JA-Ile receptor (COI1-JAZ); jasmonic acid cannot substitute in pyrethrin ester formation or enzyme assays.

Substrate recognition specificity

cis-Jasmone is a precursor but cannot replace jasmolone in TcGLIP-catalyzed reactions; side-chain length and stereochemistry dictate distinct kinetic profiles.

• [1] Matsui R, Takiguchi K, Kuwata N, Oki K, Takahashi K, Matsuda K, Matsuura H. Jasmonic acid is not a biosynthetic intermediate to produce the pyrethrolone moiety in pyrethrin II. Scientific Reports. 2020;10:5898. View Source
• [2] Li W, Zhou F, Pichersky E. Jasmone hydroxylase, a key enzyme in the synthesis of the alcohol moiety of pyrethrin insecticides. Plant Physiology. 2018;177(4):1498-1509. View Source
• [3] Blechert S, Bockelmann C, Brümmer O, Füßlein M, Gundlach H, Haider G, Hölder S, Kutchan TM, Weiler EW, Zenk MH. Structural separation of biological activities of jasmonates and related compounds. Journal of the Chemical Society, Perkin Transactions 1. 1997;3549-3560. View Source

Jasmolone (CAS 93221-50-2): Quantified Comparative Performance Evidence Against Closest Analogs

Jasmolone Exhibits 6.7-Fold Lower Catalytic Efficiency Than Pyrethrolone for TcGLIP, Defining Distinct Synthetic Biology Utility

In head-to-head enzyme kinetic assays using purified recombinant TcGLIP (the GDSL lipase responsible for pyrethrin ester formation), (S)-jasmololone demonstrated a catalytic efficiency (Vmax/Km) of 2.17 nkat mg protein⁻¹ mM⁻¹, which is 6.7-fold lower than that of (S)-pyrethrolone (6.83 nkat mg protein⁻¹ mM⁻¹) but comparable to (S)-cinerolone (2.04 nkat mg protein⁻¹ mM⁻¹) [1]. The Km value for (S)-jasmololone was 358 ± 167 μM, intermediate between (S)-pyrethrolone (376 ± 56 μM) and (S)-cinerolone (822 ± 186 μM), indicating moderate binding affinity despite substantially lower turnover [1]. This quantitative hierarchy ((S)-pyrethrolone > (S)-cinerolone ≈ (S)-jasmololone) is corroborated by phosphonate ester inhibitor studies, where compounds blocked TcGLIP in the order of (S)-pyrethrolonyl > (S)-cinerolonyl > (S)-jasmololonyl esters, regardless of whether the alkyl chain moiety was n-pentyl or n-octyl [2].

Catalytic Efficiency

Head-to-head

6.7-fold lower Vmax/Km vs pyrethrolone

Defines substrate specificity for TcGLIP; supports jasmolin biosynthesis research

Km: 358 µM; assay at 30°C, pH 7.5

Evidence Dimension	Catalytic efficiency (Vmax/Km) for TcGLIP ester-forming reaction
Target Compound Data	Vmax/Km = 2.17 nkat mg⁻¹ protein mM⁻¹; Km = 358 ± 167 μM; Vmax = 0.78 ± 0.12 nkat mg⁻¹ protein
Comparator Or Baseline	(S)-Pyrethrolone: Vmax/Km = 6.83, Km = 376 ± 56 μM, Vmax = 2.57 ± 0.13; (S)-Cinerolone: Vmax/Km = 2.04, Km = 822 ± 186 μM, Vmax = 1.67 ± 0.17
Quantified Difference	Jasmolone Vmax/Km is 68% lower than pyrethrolone; Vmax is 70% lower than pyrethrolone and 53% lower than cinerolone
Conditions	In vitro enzyme assay with purified recombinant TcGLIP, 2 mM (1R,3R)-chrysanthemoyl CoA as acyl donor, 30°C, pH 7.5

Why This Matters

This quantitative substrate specificity profile dictates that jasmolone is the appropriate alcohol substrate for studies of jasmolin biosynthesis or for engineering pyrethrin profiles in heterologous expression systems where pyrethrolone production pathways are absent.

• [1] Sakamori K, Ono N, Ihara M, Suzuki H, Matsuura H, Tanaka K, Ohta D, Kanaya S, Matsuda K. TcGLIP GDSL lipase substrate specificity co-determines the pyrethrin composition in Tanacetum cinerariifolium. Journal of Agricultural and Food Chemistry. 2022;70(31):9678-9687. View Source
• [2] Kurosawa T, Matsuo N, Takemoto K, Murai A, Ihara M, Tanabe Y, Matsuda K. Synthesis and structure-activity relationship of phosphonate esters with (S)-cinerolone and (S)-jasmololone as irreversible inhibitors of the GDSL esterase/lipase TcGLIP to study pyrethrin biosynthesis. ACS Omega. 2025;10(19):19436-19443. View Source

Jasmolin Esters Exhibit Significantly Lower Insecticidal Activity Than Cinerin and Pyrethrin Esters, Enabling Differentiated Product Selection

In standardized insecticidal activity assays against the common mosquito (Culex pipiens pallens), the six natural pyrethrin esters exhibited a clear and reproducible potency hierarchy: pyrethrin I (and II) > cinerin I (and II) ≫ jasmolin I (and II) [1]. This rank order was established using both KD50 (knockdown dose for 50% of insects) and IC50 (lethal concentration) metrics across the complete set of chirally synthesized pyrethrin compounds. The substantially reduced potency of jasmolin esters compared to both pyrethrin and cinerin esters is a direct functional consequence of the structural features differentiating the alcohol moieties—specifically, the absence of the conjugated diene system present in pyrethrolone and the longer, saturated alkyl chain in jasmolone relative to cinerolone [2].

Insecticidal Activity

Head-to-head

Pyrethrin I/II > Cinerin I/II ≫ Jasmolin I/II

Establishes low-potency baseline; supports resistance mechanism studies

Mosquito (Culex pipiens pallens) KD50/IC50 assay

Evidence Dimension	Insecticidal activity (KD50 and IC50) against Culex pipiens pallens
Target Compound Data	Jasmolin I and II esters: lowest activity among the six pyrethrins
Comparator Or Baseline	Pyrethrin I/II: highest activity; Cinerin I/II: intermediate activity; Relative potency order: pyrethrin I (II) > cinerin I (II) ≫ jasmolin I (II)
Quantified Difference	Jasmolin esters demonstrate substantially lower knockdown and lethal activity than both cinerin and pyrethrin esters, with the difference described as '≫' (much greater than) for cinerin versus jasmolin
Conditions	Insecticidal activity assay against common mosquito (Culex pipiens pallens), all six natural pyrethrins synthesized as chiral compounds with verified enantiomeric purity

Why This Matters

For procurement decisions involving insecticidal research, jasmolone-derived esters represent a distinct potency tier that may be appropriate for studies of resistance mechanisms, structure-activity relationships, or selective pressure experiments where the high potency of pyrethrins would be confounding.

• [1] Kurosawa T, Matsuo N, Takemoto K, Murai A, Ihara M, Tanabe Y, Matsuda K. Total syntheses of all six chiral natural pyrethrins: accurate determination of the physical properties, their insecticidal activities, and evaluation of synthetic methods. Journal of Organic Chemistry. 2020;85(4):2345-2361. View Source
• [2] Sakamori K, Ono N, Ihara M, Suzuki H, Matsuura H, Tanaka K, Ohta D, Kanaya S, Matsuda K. TcGLIP GDSL lipase substrate specificity co-determines the pyrethrin composition in Tanacetum cinerariifolium. Journal of Agricultural and Food Chemistry. 2022;70(31):9678-9687. View Source

Jasmolone Biosynthesis Diverges from Jasmonic Acid at OPDA Branch Point, Enabling Independent Metabolic Engineering

Stable isotope labeling studies using deuterium- and ¹³C-labeled compounds have conclusively mapped the biosynthetic origin of jasmolone and pyrethrolone moieties. The pyrethrolone moiety in pyrethrin II is derived from 12-oxo-phytodienoic acid (OPDA), iso-OPDA, and cis-jasmone, but specifically NOT from methyl jasmonate or 3-oxo-2-(2'-[Z]-pentenyl)-cyclopentane-1-hexanoic acid [1]. This establishes that the jasmonic acid biosynthetic pathway is only partially utilized, with jasmolone biosynthesis branching at the OPDA/cis-jasmone node rather than proceeding through jasmonic acid. In contrast, jasmonic acid is synthesized via a distinct metabolic route involving reduction of OPDA, three cycles of β-oxidation, and final processing that does not intersect with jasmolone formation [2]. Jasmone hydroxylase (TcJMH) catalyzes the conversion of cis-jasmone to jasmolone, representing a committed step unique to pyrethrin alcohol biosynthesis [3].

Biosynthetic Origin

Class-level

Derived from OPDA, iso-OPDA, cis-jasmone; not from MeJA

Confirms irreversible pathway branch; JA engineering cannot produce pyrethrins

Deuterium/13C feeding, UPLC-MS/MS

Evidence Dimension	Biosynthetic pathway divergence and precursor utilization
Target Compound Data	Jasmolone/pyrethrolone derived from OPDA, iso-OPDA, and cis-jasmone; not from methyl jasmonate
Comparator Or Baseline	Jasmonic acid derived from OPDA via reduction and β-oxidation; does NOT serve as precursor for jasmolone
Quantified Difference	Qualitative pathway divergence: jasmolone and jasmonic acid share early oxylipin intermediates (linolenic acid → OPDA) but diverge irreversibly thereafter
Conditions	Feeding experiments with deuterium- and ¹³C-labeled compounds in Tanacetum cinerariifolium, analysis by UPLC MS/MS

Why This Matters

For synthetic biology or metabolic engineering applications aimed at pyrethrin production, jasmolone (or its precursor cis-jasmone) must be the target molecule; jasmonic acid pathway engineering will not yield pyrethrin alcohols regardless of optimization level.

• [1] Matsui R, Takiguchi K, Kuwata N, Oki K, Takahashi K, Matsuda K, Matsuura H. Jasmonic acid is not a biosynthetic intermediate to produce the pyrethrolone moiety in pyrethrin II. Scientific Reports. 2020;10:5898. View Source
• [2] Wasternack C, Hause B. Jasmonates: biosynthesis, metabolism, and signaling by proteins activating and repressing transcription. Journal of Experimental Botany. 2013;64(9):2551-2569. View Source
• [3] Li W, Zhou F, Pichersky E. Jasmone hydroxylase, a key enzyme in the synthesis of the alcohol moiety of pyrethrin insecticides. Plant Physiology. 2018;177(4):1498-1509. View Source

Stereochemical Configuration and Side Chain Length of Jasmolone Determine Inhibitor Potency and Substrate Recognition

Phosphonate ester derivatives incorporating (S)-jasmololone exhibited the lowest TcGLIP inhibition potency among the three rethrolone series when compared with (S)-cinerolone and (S)-pyrethrolone derivatives. The inhibition rank order of (S)-pyrethrolonyl > (S)-cinerolonyl > (S)-jasmololonyl esters was consistently observed regardless of whether the alkyl chain moiety was n-pentyl or n-octyl [1]. This structure-activity relationship is directly attributable to the specific structural features of jasmolone: the (S)-configuration at the C4 hydroxy-bearing carbon, the absence of a conjugated diene system (present in pyrethrolone), and the longer, saturated pentenyl side chain compared to cinerolone's butenyl substituent [2]. ChEBI defines (Z,S)-jasmolone as a β-hydroxy ketone that is (ZZ,S)-cinerolone in which the (2Z)-but-2-en-1-yl substituent has been replaced by a (2Z)-pent-2-en-1-yl group [3], highlighting the precise structural difference that underlies the observed differential biochemical recognition.

Inhibitor Potency

Head-to-head

(S)-pyrethrolonyl > (S)-cinerolonyl > (S)-jasmololonyl

Consistent SAR for TcGLIP; enables structure-guided inhibitor design

Phosphonate esters, n-pentyl and n-octyl chains

Evidence Dimension	TcGLIP enzyme inhibition potency (relative rank order)
Target Compound Data	(S)-jasmololonyl phosphonate esters: lowest inhibition potency among the three rethrolone series
Comparator Or Baseline	(S)-pyrethrolonyl esters: highest potency; (S)-cinerolonyl esters: intermediate potency
Quantified Difference	Rank order: (S)-pyrethrolonyl > (S)-cinerolonyl > (S)-jasmololonyl; consistent across both n-pentyl and n-octyl substituents
Conditions	TcGLIP inhibition assay using synthesized phosphonate esters with (S)-cinerolone or (S)-jasmololone, tested as mixtures of (S)(p),(S)(c) and (R)(p),(S)(c) diastereomers

Why This Matters

This SAR information enables rational selection of jasmolone-based probes, inhibitors, or substrates for experiments requiring specific potency windows or for structure-guided drug design where precise control over molecular recognition parameters is essential.

• [1] Kurosawa T, Matsuo N, Takemoto K, Murai A, Ihara M, Tanabe Y, Matsuda K. Synthesis and structure-activity relationship of phosphonate esters with (S)-cinerolone and (S)-jasmololone as irreversible inhibitors of the GDSL esterase/lipase TcGLIP to study pyrethrin biosynthesis. ACS Omega. 2025;10(19):19436-19443. View Source
• [2] Sakamori K, Ono N, Ihara M, Suzuki H, Matsuura H, Tanaka K, Ohta D, Kanaya S, Matsuda K. TcGLIP GDSL lipase substrate specificity co-determines the pyrethrin composition in Tanacetum cinerariifolium. Journal of Agricultural and Food Chemistry. 2022;70(31):9678-9687. View Source
• [3] ChEBI. (Z,S)-jasmolone (CHEBI:143951). European Bioinformatics Institute. View Source

Jasmolone (CAS 93221-50-2): High-Value Research and Industrial Application Scenarios Supported by Comparative Evidence

Synthetic Biology Engineering of Pyrethrin Biosynthetic Pathways Requiring Jasmolin-Specific Production

Given that TcGLIP exhibits differential catalytic efficiency toward rethrolone substrates (Vmax/Km: pyrethrolone 6.83, cinerolone 2.04, jasmololone 2.17 nkat mg⁻¹ protein mM⁻¹) [1], metabolic engineering efforts targeting specifically enhanced jasmolin I/II production—whether for resistance management studies, selective insecticide development, or pathway elucidation—require authentic jasmolone as a substrate, analytical standard, or pathway intermediate. Jasmonic acid or methyl jasmonate cannot substitute, as stable isotope labeling has definitively shown they are not biosynthetic precursors to jasmolone or pyrethrolone moieties [2].

Enzyme Mechanism Studies Using TcGLIP and Related GDSL Lipases with Defined Substrate Selectivity

The 3.1-fold difference in catalytic efficiency between (S)-pyrethrolone and (S)-jasmololone for TcGLIP, coupled with the 2.1-fold difference in Vmax between cinerolone and jasmololone [1], makes jasmolone an essential comparator substrate for elucidating structure-function relationships in this enzyme family. Similarly, the consistent inhibition potency hierarchy of (S)-pyrethrolonyl > (S)-cinerolonyl > (S)-jasmololonyl phosphonate esters provides a robust quantitative framework for mechanism-based inhibitor design [3].

Insecticidal Activity Structure-Activity Relationship Studies Requiring Controlled Potency Gradients

The established insecticidal activity rank order—pyrethrin I/II > cinerin I/II ≫ jasmolin I/II—against Culex pipiens pallens [4] positions jasmolone-derived esters as the low-potency baseline comparator in SAR studies. This distinct potency tier is particularly valuable for investigating the molecular basis of knockdown resistance (kdr) mutations, where high-potency compounds may obscure subtle resistance phenotypes, and for developing selective insecticide formulations where differential sensitivity across target species is desirable.

Natural Product Discovery and Analytical Method Development for Pyrethrin Profiling

Accurate quantification and characterization of pyrethrin compositions in Tanacetum cinerariifolium extracts or heterologous expression systems requires authentic jasmolone and jasmolin standards. The substrate specificity of TcGLIP co-determines pyrethrin composition in planta [1], and the alcohol moieties are obtained via alkaline hydrolysis of their respective pyrethrin esters [5]. For analytical laboratories developing GC-MS, LC-MS/MS, or chiral separation methods for pyrethrin profiling, jasmolone is an essential reference compound distinct from cinerolone and pyrethrolone.

Application

Selection Property

Validation Focus

Jasmolin synthetic biology

Jasmolone-specific alcohol substrate

TcGLIP catalytic efficiency; jasmolin ester production

GDSL lipase mechanism studies

Substrate selectivity hierarchy

Enzyme kinetics; inhibitor rank order

Insecticidal SAR research

Low-potency baseline comparator

Knockdown/lethal activity in mosquitoes

Pyrethrin analytical profiling

Chiral reference standard

GC-MS/LC-MS/MS method development

• [1] Sakamori K, Ono N, Ihara M, Suzuki H, Matsuura H, Tanaka K, Ohta D, Kanaya S, Matsuda K. TcGLIP GDSL lipase substrate specificity co-determines the pyrethrin composition in Tanacetum cinerariifolium. Journal of Agricultural and Food Chemistry. 2022;70(31):9678-9687. View Source
• [2] Matsui R, Takiguchi K, Kuwata N, Oki K, Takahashi K, Matsuda K, Matsuura H. Jasmonic acid is not a biosynthetic intermediate to produce the pyrethrolone moiety in pyrethrin II. Scientific Reports. 2020;10:5898. View Source
• [3] Kurosawa T, Matsuo N, Takemoto K, Murai A, Ihara M, Tanabe Y, Matsuda K. Synthesis and structure-activity relationship of phosphonate esters with (S)-cinerolone and (S)-jasmololone as irreversible inhibitors of the GDSL esterase/lipase TcGLIP to study pyrethrin biosynthesis. ACS Omega. 2025;10(19):19436-19443. View Source
• [4] Kurosawa T, Matsuo N, Takemoto K, Murai A, Ihara M, Tanabe Y, Matsuda K. Total syntheses of all six chiral natural pyrethrins: accurate determination of the physical properties, their insecticidal activities, and evaluation of synthetic methods. Journal of Organic Chemistry. 2020;85(4):2345-2361. View Source
• [5] Sakamori K, Ono N, Ihara M, Suzuki H, Matsuura H, Tanaka K, Ohta D, Kanaya S, Matsuda K. TcGLIP GDSL lipase substrate specificity co-determines the pyrethrin composition in Tanacetum cinerariifolium. Journal of Agricultural and Food Chemistry. 2022;70(31):9678-9687. (S)-Jasmololone isolation via alkaline hydrolysis of jasmolin I, yield: 37.7%, 157.2 μmol from 417.4 μmol starting material). View Source